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Compound of Interest

Compound Name: Deracoxib-d4

Cat. No.: B586481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity

Deracoxib-d4, along with essential technical information for its application in research and

development. Deracoxib-d4, a deuterated analog of the selective COX-2 inhibitor Deracoxib,

serves as an invaluable internal standard for pharmacokinetic and metabolic studies.

Commercial Availability of Deracoxib-d4
High-purity Deracoxib-d4 is available from several specialized chemical suppliers. While a

comprehensive public database of purity specifications is not readily available, reputable

vendors typically provide a detailed Certificate of Analysis (CoA) upon request or with a

purchase. Researchers are strongly encouraged to obtain a lot-specific CoA to ensure the

material meets the stringent requirements of their experimental protocols.

Below is a summary of identified commercial suppliers for Deracoxib-d4:
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Supplier
Product
Name

Catalog
Number
(Example)

CAS
Number

Molecular
Formula

Notes

Toronto

Research

Chemicals

(TRC)

Deracoxib-d4 D281922
1794780-24-

7

C₁₇H₁₀D₄F₃N

₃O₃S

Available

through LGC

Standards.

MedChemEx

press (MCE)
Deracoxib-d4 HY-17509S

1794780-24-

7

C₁₇H₁₀D₄F₃N

₃O₃S

Labeled as a

deuterium-

labeled

Deracoxib.

Pharmaffiliate

s
Deracoxib-d4 Not specified

1794780-24-

7

C₁₇H₁₀D₄F₃N

₃O₃S

Listed as a

pharmaceutic

al standard.

Simson

Pharma

Limited

Deracoxib-d4 Not specified
1794780-24-

7

C₁₇H₁₀D₄F₃N

₃O₃S

Accompanied

by a

Certificate of

Analysis.

Quality and Purity Specifications
The purity of Deracoxib-d4 is a critical parameter for its use as an internal standard. A typical

Certificate of Analysis will include the following information:

Parameter Specification Method

Chemical Purity ≥98% HPLC, LC-MS

Isotopic Purity (Deuterium

Incorporation)
≥99% (d₄) Mass Spectrometry

Identity Conforms to structure ¹H-NMR, Mass Spectrometry

Appearance White to off-white solid Visual Inspection

Solubility Soluble in DMSO, Methanol Visual Inspection
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Experimental Protocols
The following is a representative experimental protocol for the quantification of Deracoxib in

biological matrices using Deracoxib-d4 as an internal standard. This method is adapted from

established high-performance liquid chromatography (HPLC) procedures for Deracoxib.[1]

Objective: To determine the concentration of Deracoxib in plasma samples using HPLC with

UV detection.

Materials:

Deracoxib analytical standard

Deracoxib-d4 internal standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium phosphate monobasic

Orthophosphoric acid

Water (HPLC grade)

Plasma samples

Instrumentation:

HPLC system with UV detector

Atlantis C18 column (or equivalent)

Centrifuge

Vortex mixer

Procedure:
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Preparation of Standard and Internal Standard Solutions:

Prepare a stock solution of Deracoxib in methanol.

Prepare a stock solution of Deracoxib-d4 in methanol.

Prepare working standard solutions by serial dilution of the stock solution.

Sample Preparation (Liquid-Liquid Extraction):

To 100 µL of plasma sample, add a known amount of Deracoxib-d4 internal standard

solution.

Add 200 µL of isopropyl alcohol and 400 µL of chloroform.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of mobile phase.

HPLC Analysis:

Mobile Phase: A mixture of 10 mM potassium phosphate (pH 4.5) and acetonitrile.

Flow Rate: 1.0 mL/min.

Column: Atlantis C18.

Detection: UV at 252 nm.

Injection Volume: 20 µL.

Quantification:
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Construct a calibration curve by plotting the peak area ratio of Deracoxib to Deracoxib-d4
against the concentration of the Deracoxib standards.

Determine the concentration of Deracoxib in the plasma samples from the calibration

curve.

Visualizations
The following diagrams illustrate the signaling pathway of Deracoxib and a typical experimental

workflow for its analysis.

Figure 1: Deracoxib Mechanism of Action - COX-2 Inhibition

Cell Membrane

Cytosol

Phospholipids

Arachidonic Acid

Phospholipase A2

COX-1 (Constitutive) COX-2 (Inducible)

Prostaglandins (Housekeeping)

GI Mucosal Protection
Platelet Aggregation

Prostaglandins (Inflammation)

Pain
Inflammation

Fever

Deracoxib

Selective Inhibition

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b586481?utm_src=pdf-body
https://www.benchchem.com/product/b586481?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Deracoxib's selective inhibition of the COX-2 enzyme.

Figure 2: Experimental Workflow for Deracoxib Quantification
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Figure 2: A typical workflow for sample preparation and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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